molecular formula C10H17N3O3 B8372995 [2-(5-Methyl-[1,3,4]oxadiazol-2-yl)-ethyl]-carbamic acid tert-butyl ester

[2-(5-Methyl-[1,3,4]oxadiazol-2-yl)-ethyl]-carbamic acid tert-butyl ester

Cat. No.: B8372995
M. Wt: 227.26 g/mol
InChI Key: UNHWIEGKCBNIBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[2-(5-Methyl-[1,3,4]oxadiazol-2-yl)-ethyl]-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C10H17N3O3 and its molecular weight is 227.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H17N3O3

Molecular Weight

227.26 g/mol

IUPAC Name

tert-butyl N-[2-(5-methyl-1,3,4-oxadiazol-2-yl)ethyl]carbamate

InChI

InChI=1S/C10H17N3O3/c1-7-12-13-8(15-7)5-6-11-9(14)16-10(2,3)4/h5-6H2,1-4H3,(H,11,14)

InChI Key

UNHWIEGKCBNIBF-UHFFFAOYSA-N

Canonical SMILES

CC1=NN=C(O1)CCNC(=O)OC(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Iodine (0.261 g, 1.028 mmol) is added to a stirred solution of polymer supported triphenylphosphine (3 mmol/g, 0.34 g, 1.03 mmol) in DCM (10 ml). After stirring for 10 min at room temperature triethylamine (0.287 ml, 2.06 mmol) and [3-(N′-acetyl-hydrazino)-3-oxo-propyl]-carbamic acid tert-butyl ester (0.126 g, 0.514 mmol) are added. The reaction is stirred at room temperature for 18 h then filtered through a Celite™ filter material plug, washing with DCM. The solvent is removed and the residue is purified by chromatography on silica, eluting with EtOAc, to afford the titled compound.
Quantity
0.261 g
Type
reactant
Reaction Step One
Quantity
0.34 g
Type
reactant
Reaction Step Two
Quantity
0.287 mL
Type
reactant
Reaction Step Three
Quantity
0.126 g
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Four

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